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Compound of Interest

Compound Name: Mebanazine

Cat. No.: B154351 Get Quote

Application Notes and Protocols for Mebanazine
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Mebanazine is a withdrawn pharmaceutical agent due to significant safety

concerns, primarily hepatotoxicity. These notes are intended for researchers in controlled

laboratory settings and are not a substitute for a formal risk assessment. Always consult with

your institution's Environmental Health and Safety (EHS) department before handling this

compound.

Introduction
Mebanazine (trade name: Actomol) is a monoamine oxidase inhibitor (MAOI) of the hydrazine

chemical class, formerly used as an antidepressant in the 1960s.[1] It was withdrawn from the

market due to a high risk of severe liver damage (hepatotoxicity).[1] As a hydrazine derivative,

Mebanazine presents a unique set of handling and disposal challenges that require strict

adherence to safety protocols. These application notes provide detailed procedures for the safe

handling and disposal of Mebanazine in a research setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Mebanazine is provided in the table

below.
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Property Value Reference

Chemical Name (1-phenylethyl)hydrazine [2]

Synonyms
Actomol, Mebenazine, (α-

Methylbenzyl)hydrazine
[3]

CAS Number 65-64-5 [2]

Molecular Formula C₈H₁₂N₂ [2][3]

Molecular Weight 136.19 g/mol [2]

Appearance
White to off-white crystalline

powder
[3]

Boiling Point 76-77 °C @ 1-2 Torr [4]

Solubility Soluble in organic solvents [3]

Toxicological Data
Mebanazine is classified as acutely toxic and harmful if swallowed.[2] The primary toxicological

concern is its potential for causing severe, and in some cases, fatal hepatotoxicity.[1]

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
Irritant Warning

H302: Harmful if

swallowed

Quantitative toxicological data such as LD50 values for Mebanazine are not readily available in

recent literature. As a precaution, it should be handled as a highly toxic compound.

Mechanism of Action and Hepatotoxicity
4.1. Mechanism of Action: Monoamine Oxidase Inhibition

Mebanazine is an irreversible inhibitor of monoamine oxidase (MAO), an enzyme responsible

for the degradation of monoamine neurotransmitters such as serotonin, norepinephrine, and
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dopamine.[5][6] By inhibiting MAO, Mebanazine increases the concentration of these

neurotransmitters in the synaptic cleft, leading to its antidepressant effects.[5]
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Caption: Mechanism of action of Mebanazine as a monoamine oxidase inhibitor.

4.2. Mechanism of Hepatotoxicity

The hepatotoxicity of Mebanazine is linked to its hydrazine structure. The metabolism of

hydrazine derivatives in the liver by cytochrome P450 enzymes can lead to the formation of

reactive metabolites and free radicals.[7][8] These reactive species can cause oxidative stress,

leading to cellular damage, inflammation, and necrosis of liver cells.[9][10]
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Caption: Proposed pathway for Mebanazine-induced hepatotoxicity.

Experimental Protocols
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5.1. Personal Protective Equipment (PPE)

Due to the hazardous nature of Mebanazine and hydrazine derivatives, the following PPE is

mandatory when handling the compound:[11][12]

Gloves: Double-gloving with nitrile gloves is recommended.

Eye Protection: Chemical safety goggles and a face shield.[11]

Lab Coat: A flame-resistant lab coat.[12]

Respiratory Protection: Handling should be performed in a certified chemical fume hood.[11]

[13] If there is a risk of aerosol generation outside of a fume hood, a respirator with an

appropriate cartridge for organic vapors and particulates should be used.

5.2. Safe Handling and Storage Protocol
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Caption: Workflow for the safe handling of Mebanazine.

Preparation: Before handling Mebanazine, ensure that a chemical fume hood is certified and

functioning correctly.[14] All necessary PPE must be worn.[11][12] An emergency eyewash
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and safety shower must be accessible.

Weighing and Aliquoting: All weighing and preparation of Mebanazine solutions must be

conducted within a chemical fume hood to minimize inhalation exposure.[13][14]

Storage: Store Mebanazine in a cool, dry, and well-ventilated area, away from incompatible

materials such as oxidizing agents.[14][15] The container should be tightly sealed and clearly

labeled with the chemical name and appropriate hazard warnings.

Decontamination: All glassware and surfaces that come into contact with Mebanazine
should be decontaminated. A common method for decontaminating hydrazine compounds is

to rinse with an aqueous solution of a mild oxidizing agent, such as sodium hypochlorite

(bleach), followed by copious amounts of water. Always check for compatibility with other

reagents used in the experiment.

5.3. Spill Response Protocol

Evacuation: In the event of a spill, immediately evacuate the area and alert others.

Assessment: If the spill is small and you are trained and equipped to handle it, proceed with

caution. For large spills, or if you are unsure, contact your institution's EHS for assistance.

Containment: For a solid spill, carefully cover with an absorbent material to prevent it from

becoming airborne. For a liquid spill, use a chemical spill kit with appropriate absorbent pads

to contain the spill.

Cleanup: Wearing appropriate PPE, carefully collect the spilled material and absorbent into a

sealed, labeled hazardous waste container.

Decontamination: Decontaminate the spill area as described in the decontamination

protocol.

5.4. Disposal Protocol

All Mebanazine waste, including empty containers, contaminated PPE, and spill cleanup

materials, must be disposed of as hazardous waste.
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Caption: Decision tree for the proper disposal of Mebanazine waste.

Segregation: Mebanazine waste should be segregated from other chemical waste streams.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste: Mebanazine"

and include the appropriate hazard pictograms.

Storage: Store waste in a designated satellite accumulation area in secondary containment.
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Disposal: Contact your institution's EHS department to arrange for the pickup and disposal of

the hazardous waste in accordance with all local, state, and federal regulations. Do not

attempt to dispose of Mebanazine down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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